Cas no 1158446-46-8 (3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride)

• Product Name: 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride
• CAS No: 1158446-46-8
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.206001281738
• MDL: MFCD18483491
• CID: 4574018
• Update Time: 2025-06-08

3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(3-AMINO-1-PIPERIDINYL)METHYL]PHENOL DIHYDROCHLORIDE
• 3-[(3-aminopiperidin-1-yl)methyl]phenol;dihydrochloride
• 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride

• MDL： MFCD18483491
• Inchi： 1S/C12H18N2O.2ClH/c13-11-4-2-6-14(9-11)8-10-3-1-5-12(15)7-10;;/h1,3,5,7,11,15H,2,4,6,8-9,13H2;2*1H
• InChI Key： HXMPQJUWZQAXEO-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1=CC=CC(=C1)CN1CCCC(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 49.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride

Comprehensive Overview of 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride (CAS No. 1158446-46-8)

3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride (CAS No. 1158446-46-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 3-APMP dihydrochloride, features a phenol core modified with a 3-amino-piperidine moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies, aligning with current trends in precision medicine.

The molecular structure of 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride includes a piperidine ring, a common pharmacophore in bioactive molecules, which enhances its binding affinity to biological targets. Its dihydrochloride salt form improves solubility, a critical factor for in vitro and in vivo assays. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in diseases like Parkinson's and depression. This aligns with frequent search queries such as "GPCR-targeted compounds" and "CNS drug intermediates."

From a synthetic chemistry perspective, CAS No. 1158446-46-8 is valued for its high purity and stability under standard laboratory conditions. Analytical techniques like HPLC and mass spectrometry confirm its consistency, addressing common user concerns about compound quality. Its application in high-throughput screening (HTS) platforms is another area of interest, as pharmaceutical companies seek efficient ways to identify novel drug candidates. Keywords like "HTS-compatible scaffolds" and "piperidine derivatives in drug design" reflect this demand.

Beyond pharmaceuticals, 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride has potential in bioconjugation and probe development for diagnostic imaging. Researchers exploring "fluorescent probes for cellular imaging" or "targeted drug delivery systems" often encounter this compound due to its amine-reactive sites. The dihydrochloride form also ensures compatibility with aqueous buffers, a frequent requirement in biochemical assays.

In summary, 3-[(3-Amino-1-piperidinyl)methyl]phenol dihydrochloride (CAS No. 1158446-46-8) bridges multiple disciplines, from medicinal chemistry to molecular biology. Its adaptability to current research trends—such as personalized medicine and AI-driven drug discovery—ensures its relevance in scientific literature and industrial applications. As the demand for specialized intermediates grows, this compound remains a key player in advancing therapeutic innovations.